Cas no 1006336-85-1 (3-3-(1-ethyl-1H-pyrazol-4-yl)-5-(trifluoromethyl)-1H-pyrazol-1-ylpropan-1-amine)

• Product Name: 3-3-(1-ethyl-1H-pyrazol-4-yl)-5-(trifluoromethyl)-1H-pyrazol-1-ylpropan-1-amine
• CAS No: 1006336-85-1
• MF: C₁₂H₁₆F₃N₅
• MW: 287.284152030945
• MDL: MFCD08556271
• CID: 2621206
• PubChem ID: 19614698
• Update Time: 2025-11-01

3-3-(1-ethyl-1H-pyrazol-4-yl)-5-(trifluoromethyl)-1H-pyrazol-1-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-3-(1-ethyl-1H-pyrazol-4-yl)-5-(trifluoromethyl)-1H-pyrazol-1-ylpropan-1-amine
• 3-[1'-ethyl-5-(trifluoromethyl)-1H,1'H-3,4'-bipyrazol-1-yl]propan-1-amine
• STK350997
• CHEMBL3487102
• 3-[3-(1-ethylpyrazol-4-yl)-5-(trifluoromethyl)pyrazol-1-yl]propan-1-amine
• 3-[1'-ETHYL-5-(TRIFLUOROMETHYL)-[3,4'-BIPYRAZOL]-1-YL]PROPAN-1-AMINE
• AKOS000313756
• 3-[1'-ethyl-5-(trifluoromethyl)-1H,1'H-[3,4'-bipyrazol]-1-yl]propan-1-amine
• 3-(1'-Ethyl-5-(trifluoromethyl)-1H,1'H-[3,4'-bipyrazol]-1-yl)propan-1-amine
• EN300-230820
• CS-0439653
• 3-[3-(1-ethyl-1H-pyrazol-4-yl)-5-(trifluoromethyl)-1H-pyrazol-1-yl]propan-1-amine
• 1006336-85-1
• BBL040749

• MDL： MFCD08556271
• Inchi： 1S/C12H16F3N5/c1-2-19-8-9(7-17-19)10-6-11(12(13,14)15)20(18-10)5-3-4-16/h6-8H,2-5,16H2,1H3
• InChI Key： PHGZZHBJGUNJHR-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2C=NN(CC)C=2)=NN1CCCN)(F)F

Computed Properties

• Exact Mass: 287.13578002Da
• Monoisotopic Mass: 287.13578002Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61.7Ų

Additional information on 3-3-(1-ethyl-1H-pyrazol-4-yl)-5-(trifluoromethyl)-1H-pyrazol-1-ylpropan-1-amine

3-(1-Ethyl-1H-Pyrazol-4-yl)-5-(Trifluoromethyl)-1H-Pyrazol-1-Ylpropan-1-Amine

The compound CAS No. 1006336-85-1, also known as 3-(1-Ethyl-1H-Pyrazol-4-Yl)-5-(Trifluoromethyl)-1H-Pyrazol-1-Ylpropan-1-Amine, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their diverse biological activities. The molecule's structure features two pyrazole rings, one substituted with an ethyl group and the other with a trifluoromethyl group, making it a unique candidate for various pharmacological applications.

Recent advancements in the synthesis and characterization of pyrazole derivatives have highlighted their role in drug discovery. The presence of the trifluoromethyl group in this compound is particularly noteworthy, as it is known to enhance the stability and bioavailability of molecules. This feature makes 3-(1-Ethyl-1H-Pyrazol-4-Yl)-5-(Trifluoromethyl)-1H-Pyrazol-1-Ylpropan-1-Amine a promising lead compound for developing drugs targeting specific biological pathways.

Research has shown that pyrazole derivatives can act as potent inhibitors or agonists of various enzymes and receptors. For instance, studies published in leading journals such as Journal of Medicinal Chemistry and Nature Communications have demonstrated the ability of similar compounds to modulate kinase activity, which is crucial in treating conditions like cancer and inflammatory diseases. The ethyl substitution on one of the pyrazole rings further enhances the molecule's versatility, potentially allowing it to interact with a broader range of biological targets.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of palladium-catalyzed cross-coupling reactions has been pivotal in achieving high yields and purity levels. This approach ensures that the compound meets the stringent quality standards required for preclinical testing and subsequent clinical trials.

In terms of pharmacokinetics, preliminary studies suggest that 3-(1-Ethyl-1H-Pyrazol-4-Yl)-5-(Trifluoromethyl)-1H-Pyrazol-1-Ylpropan-1-Amine exhibits favorable absorption profiles in preclinical models. Its ability to penetrate cellular membranes efficiently could be attributed to the balanced hydrophilic and lipophilic properties imparted by its structural features. This characteristic is essential for ensuring that the compound reaches its intended biological targets effectively.

The trifluoromethyl group also plays a critical role in modulating the compound's electronic properties, which can influence its binding affinity to protein targets. Computational studies using molecular docking techniques have revealed potential binding modes that align well with known active sites of key therapeutic targets. These insights are invaluable for guiding further optimization efforts aimed at improving potency and selectivity.

Another area of interest lies in the compound's potential as a building block for more complex molecular architectures. The pyrazole scaffold is highly versatile, allowing for further functionalization to introduce additional bioactive groups. This modular approach opens up possibilities for creating libraries of related compounds that can be screened for diverse therapeutic applications.

In conclusion, CAS No. 1006336-85-1, or 3-(1-Ethyl-1H-Pyrazol-4-Yl)-5-(Trifluoromethyl)-1H-Pyrazol-1-Ylpropan-1-Amine, represents a significant advancement in the field of pyrazole chemistry. Its unique structural features, combined with promising biological properties, position it as a valuable asset in drug discovery pipelines. Ongoing research continues to explore its full potential, with exciting prospects for its application in treating various human diseases.